Cas no 38289-29-1 (trans-4-Pentylcyclohexanecarboxylic Acid)

• Product Name: trans-4-Pentylcyclohexanecarboxylic Acid
• CAS No: 38289-29-1
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• MDL: MFCD00009964
• CID: 54852
• PubChem ID: 87575061
• Update Time: 2025-05-21

trans-4-Pentylcyclohexanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• trans-4-Pentylcyclohexanecarboxylic acid
• trans-4-n-Pentylcyclohexanecarboxylic acid
• 4-Pentylcyclohexanecarboxylic acid
• C12H22O2
• 4-trans-n-pentylcyclohexanecarboxylic acid
• 4-trans-pentylcyclohexane-1-carboxylic acid
• trans-4-(Pent-1-yl)cyclohexanecarboxylic acid
• trans-4-n-pentylcyclohexane-1-carboxylic acid
• trans-4-n-pentyl-cyclohexanecarboxylic acid
• trans-4-Pentylcycloh
• trans-4-pentylcyclohexane-1-carboxylic acid
• trans-4-Pentylcyclohexyl-1-carboxylic acid
• trans-4-Pentylhexahydrobenzoic acid
• trans-4-Amylcyclohexanecarboxylic Acid
• 4-pentylcyclohexane-1-carboxylic acid
• Cyclohexanecarboxylic acid, 4-pentyl-
• Cyclohexanecarboxylic acid, 4-pentyl-, trans-
• 4-n-Pentylcyclohexane carboxylic acid
• S86CWG6K6Q
• MLS000084664
• 4-amylcyclohexanecarboxylic acid
• RVLAXPQGTRTHEV-XYPYZODXSA-N
• RVLAXPQGTRTHEV-UHFFFAOYSA-N
• SMR0000
• SMR000019012
• (1s,4r)
• Trans-4-n-pentylcyclohexane carboxylic acid
• InChI=1/C12H22O2/c1-2-3-4-5-10-6-8-11(9-7-10)12(13)14/h10-11H,2-9H2,1H3,(H,13,14)
• BDBM35384
• 4-pentyl-1-cyclohexanecarboxylic acid
• trans-4-pentylcyclohexanecarboxlic acid
• CS-0147104
• FT-0722990
• NSC 173074
• D82007
• HMS2371M23
• SCHEMBL2526487
• SR-01000389504-1
• 4-Pentyl-cyclohexanecarboxylic acid
• trans-4-Pentylcyclohexanecarboxylic acid, 97%
• MFCD00466238
• (1s,4r)-4-pentylcyclohexane-1-carboxylic acid
• 4-Pentylcyclohexanecarboxylic acid #
• MFCD00009964
• UNII-S86CWG6K6Q
• P0944
• (1s,4r)-4-pentylcyclohexanecarboxylic acid
• REGID_for_CID_98882
• SCHEMBL503717
• SR-01000389504
• trans-4-pentylcyclohexane carboxylic acid
• para-n-pentyl-transcyclohexanoic acid
• AKOS015839695
• Trans-4-pentylcyclohexyl carboxylic acid
• FT-0639454
• trans-4-pentyl-cyclohexane-carboxylic acid
• 12N-117
• A918997
• DTXSID10192061
• ZLI-1153
• RVLAXPQGTRTHEV-UHFFFAOYSA-
• NSC-173074
• AM84922
• CCG-103190
• A24060
• 4-Pentylcyclohexylcarboxylic acid
• 4-pentylcyclohexanecarboxylicacid
• AKOS001483408
• DTXSID501275671
• EN300-6746317
• ZLI 1153
• 38289-29-1
• NSC173074
• PS-8239
• F16764
• 38792-89-1
• trans-4-pentylcyclohexylcarboxylic acid
• CHEMBL1375979
• 4-pentylcyclohexane carboxylic acid
• cid_98882
• SCHEMBL503716
• BBL019034
• DA-20318
• STL169351
• ALBB-020762
• trans-4-Pentylcyclohexanecarboxylic Acid

• MDL： MFCD00009964
• Inchi： 1S/C12H22O2/c1-2-3-4-5-10-6-8-11(9-7-10)12(13)14/h10-11H,2-9H2,1H3,(H,13,14)
• InChI Key： RVLAXPQGTRTHEV-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CCCCC)CC1)=O

Computed Properties

• Exact Mass: 198.16200
• Monoisotopic Mass: 198.16198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 4.3

Experimental Properties

• Color/Form: powder
• Density: 0.9590 (rough estimate)
• Melting Point: 54.0 to 57.0 deg-C
• Boiling Point: 295.63°C (rough estimate)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.4720 (estimate)
• PSA: 37.30000
• LogP: 3.45770
• Solubility: Not determined

trans-4-Pentylcyclohexanecarboxylic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Storage Condition：Store at room temperature
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on trans-4-Pentylcyclohexanecarboxylic Acid

Trans-4-Pentylcyclohexanecarboxylic Acid: A Comprehensive Overview

Trans-4-pentylcyclohexanecarboxylic acid, identified by the CAS number 38289-29-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique cyclohexane ring structure with a pentyl group and a carboxylic acid functional group, has garnered attention due to its potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials, particularly in the context of biodegradable polymers and pharmaceutical intermediates.

The synthesis of trans-4-pentylcyclohexanecarboxylic acid involves a multi-step process that typically begins with the preparation of the corresponding cyclohexane derivative. Researchers have explored various methodologies to optimize the synthesis, including catalytic hydrogenation and stereo-selective reactions. The latest advancements in asymmetric catalysis have enabled the production of this compound with high enantiomeric excess, which is crucial for its application in chiral recognition systems.

In terms of applications, trans-4-pentylcyclohexanecarboxylic acid has shown promise in the development of biodegradable polymers. Its carboxylic acid group allows for easy incorporation into polymer backbones, while the pentyl substituent enhances the material's flexibility and thermal stability. Recent studies published in Nature Materials have demonstrated that polymers derived from this compound exhibit excellent biocompatibility and degradation profiles, making them suitable for use in biomedical applications such as drug delivery systems and tissue engineering scaffolds.

The stereochemistry of trans-4-pentylcyclohexanecarboxylic acid plays a pivotal role in its properties and reactivity. The trans configuration imparts a specific spatial arrangement that influences both its physical properties and chemical reactivity. For instance, this configuration enhances the compound's ability to form stable complexes with metal ions, a property that has been exploited in the development of novel catalysts for organic transformations.

Recent research has also focused on the use of trans-4-pentylcyclohexanecarboxylic acid as a precursor for bioactive molecules. By modifying the pentyl chain or introducing additional functional groups, scientists have been able to create derivatives with potent pharmacological activities. For example, derivatives with extended hydrophobic chains have shown promise as inhibitors of certain enzymes involved in metabolic disorders.

In conclusion, trans-4-pentylcyclohexanecarboxylic acid is a versatile compound with a wide range of potential applications. Its unique structure and stereochemical properties make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new avenues for its use, this compound is poised to play an increasingly important role in both academic and industrial settings.